5-Methoxyindole-3-acetonitrile
Overview
Description
5-Methoxyindole-3-acetonitrile is a synthetic compound used as a reference for the synthesis of melatonin . It is produced by the addition of magnesium to 5-methoxyindole, followed by reaction with cyanide and nitrile .
Synthesis Analysis
The synthesis of 5-Methoxyindole-3-acetonitrile involves the addition of magnesium to 5-methoxyindole, followed by reaction with cyanide and nitrile . In another study, melatonin was synthesized from low-cost L-tryptophan in E. coli .Molecular Structure Analysis
The molecular formula of 5-Methoxyindole-3-acetonitrile is C11H10N2O . Its molecular weight is 186.21 g/mol .Chemical Reactions Analysis
In the biosynthesis of melatonin, the rate-limiting enzyme for melatonin synthesis is the arylalkylamine N-acetyltransferase . The majority of L-tryptophan flowed to the indole pathway .Physical And Chemical Properties Analysis
5-Methoxyindole-3-acetonitrile has a melting point of 65-69 °C and a boiling point of 408.3ºC at 760mmHg . Its density is 1.224g/cm3 .Scientific Research Applications
Synthesis of Indole Derivatives
5-Methoxyindole-3-acetonitrile can be used in the synthesis of novel indole–hydrazone analogues . These analogues are prepared by condensation reactions between 5-methoxyindole-3-carboxaldehyde and isobutyric acid hydrazide or hydrazine hydrate . The structural properties of the synthetic products are confirmed by FT-IR, 1 H NMR, and elemental analysis .
Inhibitor Compounds
The synthesized indole–hydrazone analogues from 5-Methoxyindole-3-acetonitrile have inhibitory effects . The inhibition effect of these compounds was predicted by quantum treatment .
Enzyme Inhibitors and Receptor Antagonists
Indole compounds, including 5-Methoxyindole-3-acetonitrile, can be used as enzyme inhibitors and receptor antagonists . This makes them valuable in the field of medicinal chemistry.
Anti-inflammatory and Anti-swelling Tumors
Indole derivatives have shown remarkable biological activity , including anti-inflammatory and anti-swelling tumor effects .
Bioorganic, Electromaterials, and Optomaterials
Indole derivatives can be used in the areas of bioorganic materials , electromaterials , and optomaterials . This makes them valuable in the field of materials science.
Fungicidal Activity
5-Methoxyindole has shown strong adverse activity against F. graminearum by inhibiting its growth, formation, and conidia germination . It could induce malformation, reactive oxygen species (ROS) accumulation, and cell death in F. graminearum hyphae and conidia .
Safety And Hazards
Future Directions
properties
IUPAC Name |
2-(5-methoxy-1H-indol-3-yl)acetonitrile |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H10N2O/c1-14-9-2-3-11-10(6-9)8(4-5-12)7-13-11/h2-3,6-7,13H,4H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZBQCXEREMRGOCO-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC2=C(C=C1)NC=C2CC#N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H10N2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00393707 |
Source
|
| Record name | 5-Methoxyindole-3-acetonitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00393707 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
186.21 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-Methoxyindole-3-acetonitrile | |
CAS RN |
2436-17-1 |
Source
|
| Record name | 5-Methoxyindole-3-acetonitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00393707 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 2-(5-methoxy-1H-indol-3-yl)acetonitrile | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What is the role of 5-methoxyindole-3-acetonitrile in the synthesis of physostigmine and physovenine?
A1: 5-Methoxyindole-3-acetonitrile serves as the starting point for an efficient formal total synthesis of physostigmine (1) and physovenine (2). [] The synthesis leverages a Grignard reagent 1,4-addition to this compound as a crucial step. This highlights the significance of 5-methoxyindole-3-acetonitrile as a valuable building block in the multi-step synthesis of these alkaloids.
Q2: Are there any spectroscopic characterizations of intermediates derived from 5-methoxyindole-3-acetonitrile in this synthesis?
A2: Yes, the research utilizes ¹H NMR and molecular modeling to analyze esermethole (12) and furoindolines (13 and 15), key intermediates derived from 5-methoxyindole-3-acetonitrile. [] This analysis helps determine conformational preferences of these molecules in a solution.
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